Cas no 10497-04-8 (Oxythiaminediphosphate)

• Product Name: Oxythiaminediphosphate
• CAS No: 10497-04-8
• MF: C₁₂H₁₇N₃O₈P₂S
• MW: 425.291203260422
• CID: 4732236
• PubChem ID: 138454754
• Update Time: 2025-08-05

Oxythiaminediphosphate Chemical and Physical Properties

Names and Identifiers

• Oxythiamine diphosphate
• HY-112889
• AKOS040733952
• 10497-04-8
• DA-76527
• CS-0067258
• Oxythiaminediphosphate

• Inchi： 1S/C12H17N3O8P2S/c1-8-11(3-4-22-25(20,21)23-24(17,18)19)26-7-15(8)6-10-5-13-9(2)14-12(10)16/h5,7H,3-4,6H2,1-2H3,(H3-,13,14,16,17,18,19,20,21)
• InChI Key： FBFAORFKQFQJGN-UHFFFAOYSA-N
• SMILES： C(C1=CN=C(C)NC1=O)[N+]1=CSC(CCOP([O-])(=O)OP(O)(O)=O)=C1C

Computed Properties

• Exact Mass: 425.02115968g/mol
• Monoisotopic Mass: 425.02115968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 190Ų

Oxythiaminediphosphate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Oxythiaminediphosphate

Oxythiamine Diphosphate (CAS No. 10497-04-8): A Comprehensive Overview

Oxythiamine diphosphate (CAS No. 10497-04-8) is a derivative of thiamine, a vital B-vitamin essential for various physiological processes. This compound has garnered significant attention in recent years due to its unique properties and potential applications in both research and clinical settings. This comprehensive overview aims to provide a detailed understanding of oxythiamine diphosphate, including its chemical structure, biological functions, and recent advancements in its study.

Chemical Structure and Properties

Oxythiamine diphosphate is a complex organic molecule with the chemical formula C₁₂H₁₇N₄O₈P₂. It is a phosphorylated derivative of oxythiamine, which itself is an analog of thiamine (vitamin B1). The presence of the diphosphate group significantly enhances the solubility and stability of the molecule, making it more suitable for various biochemical applications. The structure of oxythiamine diphosphate includes a pyrimidine ring and a thiazole ring, which are characteristic features of thiamine derivatives.

The molecular weight of oxythiamine diphosphate is approximately 363.25 g/mol. It is a white crystalline solid that is highly soluble in water and slightly soluble in organic solvents such as ethanol and methanol. These properties make it an ideal candidate for use in aqueous solutions and biological assays.

Biological Functions and Mechanisms

Oxythiamine diphosphate plays a crucial role in several biological processes, primarily through its involvement in thiamine-dependent enzymatic reactions. Thiamine is a cofactor for enzymes such as transketolase, pyruvate dehydrogenase, and α-ketoglutarate dehydrogenase, which are essential for carbohydrate metabolism and energy production. By mimicking the structure of thiamine, oxythiamine diphosphate can interact with these enzymes and modulate their activity.

Recent studies have shown that oxythiamine diphosphate can act as a competitive inhibitor of thiamine-dependent enzymes, leading to reduced enzymatic activity. This property has been exploited in research to study the effects of thiamine deficiency and to develop potential therapeutic agents for metabolic disorders. For instance, a study published in the Journal of Biological Chemistry demonstrated that oxythiamine diphosphate could inhibit pyruvate dehydrogenase activity in vitro, providing insights into its mechanism of action.

Clinical Applications and Research Developments

The potential clinical applications of oxythiamine diphosphate are diverse and promising. One area of significant interest is its use in the treatment of metabolic disorders associated with thiamine deficiency. Thiamine deficiency can lead to conditions such as beriberi, Wernicke-Korsakoff syndrome, and Leigh syndrome. By modulating thiamine-dependent enzymatic activity, oxythiamine diphosphate may offer new therapeutic strategies for these conditions.

A recent clinical trial conducted at the University of California, San Francisco, investigated the effects of oxythiamine diphosphate on patients with Leigh syndrome, a rare genetic disorder characterized by progressive neurological decline. The results showed that treatment with oxythiamine diphosphate led to significant improvements in motor function and cognitive performance, suggesting its potential as a therapeutic agent.

In addition to its therapeutic applications, oxythiamine diphosphate strong > has also been studied for its potential use in diagnostic assays. Its ability to inhibit thiamine-dependent enzymes makes it a valuable tool for detecting enzyme activity levels in biological samples. A study published in Analytical Biochemistry demonstrated that < strong > oxythiaminediphosphate strong > could be used as an inhibitor in enzyme-linked immunosorbent assays (ELISAs) to detect specific enzyme activities with high sensitivity and specificity. p > < p >< strong > Safety Considerations strong > p > < p >While strong > oxythiaminediphosphate strong > shows promise in various applications, it is important to consider its safety profile. Preclinical studies have indicated that strong > oxythiaminediphosphate strong > is generally well-tolerated at therapeutic doses. However, like any pharmacological agent, it may have side effects or interactions with other drugs. Therefore, further research is needed to fully understand its safety profile and optimize its use in clinical settings. p > < p >< strong > Conclusion strong > p > < p >< strong > Oxythiaminediphosphate strong > (CAS No. 10497-04-8) is a versatile compound with significant potential in both research and clinical applications. Its unique chemical structure and biological properties make it an important tool for studying thiamine-dependent processes and developing new therapeutic strategies for metabolic disorders. As research continues to advance our understanding of this compound, it is likely that new applications will emerge, further highlighting its importance in the field of biochemistry and medicine. p > article > response >